Cas no 1483594-78-0 (4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl]-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl]-
• CAS No: 1483594-78-0
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5209700
• Update Time: 2025-06-10

4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl]-
• 2-((Isobutylthio)methyl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C10H14N2O2S/c1-7(2)5-15-6-9-11-4-3-8(12-9)10(13)14/h3-4,7H,5-6H2,1-2H3,(H,13,14)
• InChI Key： IUTWNXZDLJEDAP-UHFFFAOYSA-N
• SMILES： C1(CSCC(C)C)=NC=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl]-

Introduction to 4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl] and Its Significance in Modern Chemical Biology

The compound identified by the CAS number 1483594-78-0, known chemically as 4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl], represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and the promising avenues it opens for further exploration.

In the ever-evolving landscape of medicinal chemistry, pyrimidine derivatives have long been a cornerstone due to their biological relevance and structural versatility. The core structure of 4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl] incorporates a pyrimidine ring, a heterocyclic aromatic system that is pivotal in the synthesis of nucleoside analogs and other bioactive molecules. The presence of a carboxylic acid moiety at the 4-position and a thiomethyl group at the 2-position introduces additional functional handles that can be exploited for derivatization, making this compound a versatile scaffold for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with unprecedented accuracy. The structural features of 4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl] suggest potential interactions with enzymes and receptors involved in critical biological pathways. For instance, the thiomethyl group could facilitate hydrogen bonding or hydrophobic interactions, while the carboxylic acid group may participate in salt bridge formation or coordinate with metal ions, enhancing its binding potential.

The pharmaceutical industry has been increasingly leveraging structure-activity relationship (SAR) studies to optimize lead compounds for therapeutic applications. The unique combination of functional groups in 4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl] makes it an attractive candidate for such studies. By systematically modifying its structure, researchers can fine-tune its pharmacological properties, aiming to develop novel agents with improved efficacy and reduced side effects. This approach is particularly relevant in the context of antiviral and anticancer therapies, where pyrimidine-based compounds have shown significant promise.

Moreover, the growing interest in targeted therapy has spurred the development of small molecules that can selectively inhibit specific disease-causing proteins or enzymes. The scaffold of 4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl] could be engineered to target overexpressed or mutated proteins associated with various diseases. For example, modifications at the 2- and 4-positions could enhance its ability to bind to aberrant enzymes or receptors, thereby disrupting pathological signaling pathways.

In addition to its therapeutic potential, this compound may also find applications in diagnostic imaging. Pyrimidine derivatives have been explored as contrast agents for magnetic resonance imaging (MRI) due to their ability to interact with magnetic fields in a manner that enhances signal detection. The structural flexibility of 4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl] allows for further functionalization to incorporate imaging probes, making it a valuable tool for non-invasive disease detection and monitoring.

The synthesis of 4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl] presents both challenges and opportunities for synthetic chemists. While the presence of multiple functional groups requires careful consideration during synthetic planning to ensure regioselectivity and yield optimization, it also offers a rich palette of reactions that can be employed to build complex molecular architectures. Recent innovations in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organocatalytic transformations, have made it possible to construct intricate pyrimidine derivatives more efficiently than ever before.

The role of high-throughput screening (HTS) in drug discovery cannot be overstated. By rapidly testing large libraries of compounds against biological targets, HTS has accelerated the identification of lead candidates. 4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl] could be incorporated into such libraries to explore its potential bioactivity across various therapeutic areas. The outcomes of these screens would provide valuable insights into its pharmacological profile and guide subsequent optimization efforts.

As our understanding of complex biological systems continues to grow, so does the demand for innovative chemical tools to dissect these systems at a molecular level. The compound CAS number 1483594-78-0, specifically 4-Pyrimidinecarboxylic acid, 2-[[(2-methylpropyl)thio]methyl], exemplifies how structural diversity can be leveraged to develop novel therapeutics and diagnostic agents. Its unique combination of functional groups positions it as a promising candidate for further exploration in chemical biology and medicinal chemistry.

In conclusion,4-Pyrimidinecarboxylic acid, with CAS no1483594-78-0,and product name: 4-Pyrimidinecarboxylic acid, ,have significant potential in advancing our understanding of biological processes and developing new treatments for human diseases. Its structural features, coupled with recent advancements in synthetic chemistry,computational biology,and drug discovery technologies, make it an exciting area for future research. As scientists continue to unravel the complexities of life at a molecular level,compounds like this one will play a crucial role in shaping the future of medicine.